N-[1-[(3-acetylanilino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide

• Molecular Formula: C24H22N2O3S
• Molecular Weight: 418.5 g/mol
• IUPAC Name: N-[(Z)-3-(3-acetylanilino)-3-oxo-1-thiophen-2-ylprop-1-en-2-yl]-3,4-dimethylbenzamide
• InChI: InChI=1S/C24H22N2O3S/c1-15-9-10-19(12-16(15)2)23(28)26-22(14-21-8-5-11-30-21)24(29)25-20-7-4-6-18(13-20)17(3)27/h4-14H,1-3H3,(H,25,29)(H,26,28)/b22-14-
• InChI Key: JWUQVTQUDISKLY-HMAPJEAMSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)C(=O)N/C(=C\C2=CC=CS2)/C(=O)NC3=CC=CC(=C3)C(=O)C)C
• SMILES: CC1=C(C=C(C=C1)C(=O)NC(=CC2=CC=CS2)C(=O)NC3=CC=CC(=C3)C(=O)C)C

Description

N-[1-[(3-acetylanilino)carbonyl]-2-(2-thienyl)vinyl]-3,4-dimethylbenzamide, commonly known as DMTV, is a compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. It belongs to the class of compounds known as benzamides, which are known to have a wide range of biological activities.

Scientific Research Applications

DMTV has been extensively studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. In addition, it has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of DMTV is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways involved in inflammation, oxidative stress, and cancer. It has been shown to inhibit the activity of various enzymes such as cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), which are involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
DMTV has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin-1β (IL-1β) and tumor necrosis factor-α (TNF-α). In addition, it has been shown to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which protect cells from oxidative damage. Furthermore, it has been shown to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.

Advantages and Limitations for Lab Experiments

One of the main advantages of DMTV is its wide range of biological activities, which make it a promising candidate for the development of novel therapeutics. In addition, its relatively simple synthesis method and moderate yield make it a readily available compound for laboratory experiments. However, one of the limitations of DMTV is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of DMTV. One potential direction is the development of novel formulations that improve its solubility and bioavailability. Another direction is the investigation of its potential use in combination with other compounds for the treatment of various diseases. Furthermore, the elucidation of its exact mechanism of action and the identification of its molecular targets could lead to the development of more specific and effective therapeutics.

Synthesis Methods

The synthesis of DMTV involves the condensation of 3,4-dimethylbenzoyl chloride with 2-thiophenecarboxaldehyde in the presence of a base such as triethylamine. The resulting intermediate is then reacted with N-(3-acetylanilino)formamide in the presence of a catalyst such as copper(I) iodide to yield DMTV. The overall yield of this synthesis method is around 60%.